(2S)-2-methyl-1,4-oxazepane
Overview
Description
“(2S)-2-methyl-1,4-oxazepane” is a chemical compound that belongs to the class of oxazepanes. It has a molecular formula of C6H13NO . It has shown promise in medical research, particularly in drug development, and has been studied for its role in treating various diseases, including cancer, neurological disorders, and infectious diseases.
Molecular Structure Analysis
The molecular structure of “(2S)-2-methyl-1,4-oxazepane” is defined by its molecular formula, C6H13NO . The exact arrangement of these atoms and the bonds between them define the compound’s specific properties and behaviors.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-methyl-1,4-oxazepane involves the cyclization of a suitable precursor molecule. One possible precursor is 2-methyl-1,5-pentanediol, which can be converted to the oxazepane via a series of reactions.", "Starting Materials": [ "2-methyl-1,5-pentanediol", "Sodium hydride (NaH)", "Methyl iodide (CH3I)", "Sodium borohydride (NaBH4)", "Acetic acid (CH3COOH)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Diethyl ether (C2H5)2O", "Water (H2O)" ], "Reaction": [ "Step 1: Deprotonation of 2-methyl-1,5-pentanediol with NaH in diethyl ether to form the corresponding alkoxide.", "Step 2: Alkylation of the alkoxide with methyl iodide to form the corresponding methyl ether.", "Step 3: Reduction of the methyl ether with NaBH4 in acetic acid to form the corresponding alcohol.", "Step 4: Cyclization of the alcohol with HCl in water to form the oxazepane ring.", "Step 5: Neutralization of the reaction mixture with NaOH to form the final product, (2S)-2-methyl-1,4-oxazepane." ] } | |
CAS RN |
2165477-08-5 |
Product Name |
(2S)-2-methyl-1,4-oxazepane |
Molecular Formula |
C6H13NO |
Molecular Weight |
115.2 |
Purity |
90 |
Origin of Product |
United States |
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